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Compound of Interest

Compound Name:
7H-Dibenzo(a,g)carbazole, 9-

chloro-

CAS No.: 21075-05-8

Cat. No.: B1199929

Get Quote

Part 1: Core Directive & Hazard Context
Executive Summary
Carbazoles (e.g., 9H-carbazole, N-vinylcarbazole, 7H-dibenzo[c,g]carbazole) are tricyclic

aromatic heterocycles widely used in pharmaceutical synthesis and materials science. While

valuable, they present significant biological hazards. The International Agency for Research on

Cancer (IARC) classifies 9H-carbazole as Group 2B (possibly carcinogenic to humans) and

7H-dibenzo[c,g]carbazole as Group 2B (based on sufficient evidence in animals). N-

vinylcarbazole is a suspected carcinogen and known skin sensitizer.

This guide provides a self-validating protocol for the containment, manipulation, and

destruction of these compounds. The core philosophy is "Zero-Effluent / Capture & Destroy"—

no traces shall be released into sink drains or general trash.

The "Invisible" Hazard
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Unlike volatile solvents where olfactory fatigue warns of exposure, solid carbazoles are often

odorless powders. The primary risks are:

Inhalation of micro-dust: During weighing or transfer.

Dermal absorption: Highly lipophilic; they cross the skin barrier easily.

Surface persistence: Poor water solubility means standard "soap and water" cleaning often

fails to remove residues, leading to cross-contamination.

Part 2: Engineering Controls & PPE (The First Line
of Defense)
Hierarchy of Controls
Do not rely solely on PPE. The following engineering controls are mandatory:

Primary Containment: All open-vessel manipulations (weighing, solution prep) must occur

within a certified Chemical Fume Hood operating at a face velocity of 0.5 m/s (100 fpm).

Powder Handling: If handling >1 gram of dry powder, use a Static-Free Powder Hood or a

balance enclosure to prevent electrostatic dispersion.

Closed Systems: For synthesis, use Schlenk lines or sealed reactors to minimize

environmental exposure.

Personal Protective Equipment (PPE) Matrix
Standard latex gloves are insufficient due to the lipophilic nature of carbazoles.
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PPE Component Specification Rationale

Gloves (Inner) Nitrile (4 mil)
Mechanical barrier; wear under

the outer glove.

Gloves (Outer) Nitrile (8 mil) or Neoprene

Critical: Carbazoles are

aromatic organics. Thicker

nitrile provides >240 min

breakthrough time for solid

handling. If dissolved in DCM

or Chloroform, use Silver

Shield/Laminate gloves.

Respiratory N95 (minimum) or P100

Required only if weighing

outside a hood (strongly

discouraged) or during spill

cleanup.

Eye Protection
Chemical Goggles (ANSI

Z87.1)

Safety glasses are insufficient

for powders that can drift

behind lenses.

Body Tyvek® Lab Coat (Disposable)

Cotton coats retain dust.

Disposable Tyvek ensures no

carry-home contamination.

Part 3: Operational Protocols
Protocol A: Safe Weighing & Transfer
Objective: Transfer solid carbazole without generating airborne dust.

Preparation: Place an absorbent pad (plastic-backed) in the fume hood.

Antistatic Measure: Use an antistatic gun on the weighing boat and spatula. Carbazoles are

prone to static cling.

The "Coffin" Technique:

Tare the weighing boat.
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Transfer solid.

Immediately cover the weighing boat with a larger weigh boat (inverted) or Parafilm before

removing it from the balance draft shield.

Wet Transfer: If possible, dissolve the solid inside the weighing vessel within the hood before

transfer to the reaction flask. This eliminates dust risk during the final transfer.

Protocol B: Decontamination of Surfaces
Objective: Removal of lipophilic residues that water cannot solubilize.

The "Solvent-Surfactant" Sandwich Method:

Solvent Wipe: Apply Acetone or Ethyl Acetate to a paper towel (do not spray directly to avoid

aerosolizing dust). Wipe the surface in a single direction.

Why? Carbazoles are insoluble in water but highly soluble in organic ketones/esters.

Surfactant Wash: Spray the area with a 5% aqueous detergent solution (e.g., Alconox) and

wipe.

Why? Removes the solvent film and emulsifies remaining traces.

Rinse: Final wipe with water.[1][2]

Disposal: All wipes from Steps 1-3 go into the Solid Hazardous Waste bin.

Part 4: Waste Management & Disposal
Waste Categorization
Carbazoles do not always carry a specific federal "P" or "U" list code (unlike Benzene or

Hydrazine), which often leads to compliance errors.

Regulatory Status: They must be treated as Process Hazardous Waste due to toxicity and

carcinogenicity.

EPA Code Assignment:
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If pure or mixed with non-listed solvents: Assign D003 (if reactive) or simply label

"Toxic/Carcinogenic" for incineration.

If mixed with halogenated solvents: Assign F002 (e.g., Methylene Chloride mixture).[3]

Best Practice: Label as "Non-RCRA Regulated Hazardous Waste - Carcinogenic

Solid/Liquid" if no other codes apply, but mandate incineration.

Disposal Workflow
NEVER dispose of carbazoles down the drain or in the trash.

Waste Generation

Determine Waste Type

Solid Waste
(Gloves, Wipes, Powders)

Liquid Waste
(Mother Liquors, Solvents)

Double Bag in
Clear Polyethylene Bags

Collect in HDPE/Glass Carboy
(Do NOT overfill)

Apply Label:
'HAZARDOUS WASTE'
Constituent: Carbazole
Hazard: CARCINOGEN

Ship to TSDF for
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision tree for the segregation and disposal of carbazole waste streams.

Part 5: Emergency Procedures (Spill Response)
Dry Powder Spill (< 10g)

Evacuate: Clear the immediate area.

PPE Up: Don N95 respirator, double nitrile gloves, and goggles.

Contain: Gently cover the spill with wet paper towels (dampened with water) to prevent dust

dispersion. Do not dry sweep.

Cleanup: Scoop up the damp towels and powder. Place in a wide-mouth jar or double bag.

Decon: Follow Protocol B (Solvent-Surfactant method).

Liquid Spill (> 100 mL)
Absorb: Use universal absorbent pads or vermiculite.

Block Drains: Ensure no liquid reaches floor drains.

Collect: Shovel absorbent into a hazardous waste drum.

Report: Notify EHS immediately.

Part 6: Scientific Rationale & Mechanisms
Why Incineration?
Chemical deactivation (e.g., using bleach or peroxide) is not recommended for laboratory

carbazole waste.

Reasoning: Carbazoles are chemically stable.[4] Oxidation (e.g., Fenton's reagent) can be

effective in wastewater treatment plants but is difficult to control in a flask, potentially

generating nitro-carbazoles (which are often more mutagenic than the parent compound) if

conditions are not perfect.
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Standard: High-temperature incineration (>1000°C) ensures complete mineralization to CO₂,

H₂O, and NOₓ.

Biological Mechanism of Action
Carbazoles are structurally similar to purine bases in DNA.

Intercalation: Planar tricyclic structure allows intercalation between DNA base pairs.

Metabolic Activation: Cytochrome P450 enzymes oxidize the molecule, creating reactive

electrophiles that form DNA adducts, leading to mutations during replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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